2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile

• IUPAC Name: 2-[5-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]furan-2-yl]benzonitrile
• InChI: InChI=1S/C21H12N4O/c22-12-14-5-1-2-6-17(14)20-10-9-16(26-20)11-15(13-23)21-24-18-7-3-4-8-19(18)25-21/h1-11H,(H,24,25)/b15-11+
• InChI Key: MXCCRWUUBHRHGJ-RVDMUPIBSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)C2=CC=C(O2)C=C(C#N)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: C1=CC=C(C(=C1)C#N)C2=CC=C(O2)/C=C(\C#N)/C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H12N4O
• Molecular Weight: 336.3 g/mol

Description

2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzimidazole family and has a unique chemical structure that makes it an attractive target for researchers.

Mechanism of Action

The mechanism of action of 2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the activity of certain enzymes that are involved in cell division and proliferation. This leads to the inhibition of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to exhibit anti-inflammatory and antioxidant activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile in lab experiments is its potential as a novel chemotherapeutic agent. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving 2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile. One potential direction is the further exploration of its anticancer activity and its potential as a chemotherapeutic agent. Additionally, there is potential for the development of new synthetic methods for the production of this compound, which could make it more accessible for research purposes. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile is a complex process that involves multiple steps. The most common method for synthesizing this compound involves the reaction of 2-furylbenzimidazole with acrylonitrile in the presence of a catalyst. The resulting product is then further reacted with benzoyl chloride to yield this compound.

Scientific Research Applications

The unique chemical structure of 2-{5-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-furyl}benzonitrile has led to its potential application in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been found to exhibit significant anticancer activity and has the potential to be developed into a novel chemotherapeutic agent.